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Compound of Interest

Compound Name: MLS001006105

Cat. No.: B2904677 Get Quote

An in-depth technical guide on the safety, toxicity, and handling of the research compound

MLS001006105 is not publicly available. This compound, identified as N-[4-(3,4-

dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide (CAS: 455310-36-

8), is utilized in biological assays targeting the protein lamin isoform A-delta10.[1] Due to the

limited availability of specific safety and toxicity data, this guide provides general safety,

handling, and disposal procedures applicable to novel chemical compounds in a research

setting, supplemented with what is known about this specific molecule.

Compound Identification
Identifier Value

MLS Number MLS001006105

IUPAC Name
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-

(1H-1,2,4-triazol-5-ylsulfanyl)acetamide

CAS Number 455310-36-8

Molecular Formula C15H15N5O3S2

Molecular Weight 377.4 g/mol

Synonyms

n-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-

(4h-1,2,4-triazol-3-ylsulfanyl)acetamide,
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Hazard Identification and Precautionary Measures
As specific toxicity data for MLS001006105 is not available, it should be handled as a

compound with unknown toxicity. Researchers should assume it is hazardous.

General Warning:

Potential Hazard Unknown toxicity. 
 Handle with extreme care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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